Cas no 1804433-31-5 (4-Amino-3-(aminomethyl)-2-(difluoromethyl)-6-(trifluoromethoxy)pyridine)

• Product Name: 4-Amino-3-(aminomethyl)-2-(difluoromethyl)-6-(trifluoromethoxy)pyridine
• CAS No: 1804433-31-5
• MF: C₈H₈F₅N₃O
• MW: 257.160638809204
• CID: 4930583
• Update Time: 2025-05-26

4-Amino-3-(aminomethyl)-2-(difluoromethyl)-6-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Amino-3-(aminomethyl)-2-(difluoromethyl)-6-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H8F5N3O/c9-7(10)6-3(2-14)4(15)1-5(16-6)17-8(11,12)13/h1,7H,2,14H2,(H2,15,16)
• InChI Key： NYZKAVSTZCRFHN-UHFFFAOYSA-N
• SMILES： FC(C1C(CN)=C(C=C(N=1)OC(F)(F)F)N)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 250
• XLogP3: 1.8
• Topological Polar Surface Area: 74.2

Additional information on 4-Amino-3-(aminomethyl)-2-(difluoromethyl)-6-(trifluoromethoxy)pyridine

Recent Advances in the Study of 4-Amino-3-(aminomethyl)-2-(difluoromethyl)-6-(trifluoromethoxy)pyridine (CAS: 1804433-31-5)

The compound 4-Amino-3-(aminomethyl)-2-(difluoromethyl)-6-(trifluoromethoxy)pyridine (CAS: 1804433-31-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings regarding this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of novel heterocyclic compounds with potential pharmacological activities. The presence of multiple functional groups, including amino, difluoromethyl, and trifluoromethoxy moieties, contributes to its reactivity and versatility in medicinal chemistry. Researchers have explored its utility in the development of enzyme inhibitors, particularly targeting kinases and other signaling proteins involved in disease pathways.

One of the most promising applications of 4-Amino-3-(aminomethyl)-2-(difluoromethyl)-6-(trifluoromethoxy)pyridine is in the field of oncology. Preliminary in vitro studies have demonstrated its efficacy in inhibiting the proliferation of certain cancer cell lines, with mechanisms involving the disruption of key metabolic pathways. The compound's ability to modulate enzyme activity has also been investigated in the context of inflammatory diseases, suggesting a broader therapeutic potential.

In terms of synthesis, recent advancements have focused on optimizing the yield and purity of 1804433-31-5 through novel catalytic methods and green chemistry approaches. These improvements are critical for scaling up production and ensuring the compound's availability for further preclinical and clinical studies. Additionally, structural modifications of the core scaffold have been explored to enhance its pharmacokinetic properties and reduce potential toxicity.

The safety profile of 4-Amino-3-(aminomethyl)-2-(difluoromethyl)-6-(trifluoromethoxy)pyridine has been a subject of ongoing research. Early toxicological assessments indicate that the compound exhibits a favorable safety margin in animal models, with no significant adverse effects observed at therapeutic doses. However, further studies are required to fully elucidate its long-term safety and potential drug-drug interactions.

In conclusion, 4-Amino-3-(aminomethyl)-2-(difluoromethyl)-6-(trifluoromethoxy)pyridine represents a promising candidate for drug development, with applications spanning oncology, inflammation, and beyond. Continued research into its mechanisms of action, synthetic optimization, and therapeutic potential will be essential for translating these findings into clinical applications. This brief underscores the importance of interdisciplinary collaboration in advancing the understanding and utilization of this compound in modern medicine.